Cas no 77319-03-0 (2-Pyrrolidinone,5-(chloroacetyl)-, (S)- (9CI))

• Product Name: 2-Pyrrolidinone,5-(chloroacetyl)-, (S)- (9CI)
• CAS No: 77319-03-0
• MF: C₆H₈ClNO₂
• MW: 161.586220741272
• CID: 568434
• PubChem ID: 188275
• Update Time: 2025-04-19

2-Pyrrolidinone,5-(chloroacetyl)-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone,5-(chloroacetyl)-, (S)- (9CI)
• (5S)-5-(2-chloroacetyl)pyrrolidin-2-one
• (S)-5-(CHLOROACETYL)-2-PYRROLIDINONE
• PGCMK
• DTXSID00228065
• Pglu-chloromethyl ketone
• 77319-03-0
• Pyroglutamic acid chloromethyl ketone
• 2-Pyrrolidinone, 5-(chloroacetyl)-, (S)-

• Inchi： 1S/C6H8ClNO2/c7-3-5(9)4-1-2-6(10)8-4/h4H,1-3H2,(H,8,10)/t4-/m0/s1
• InChI Key： WFCIIAGURKMLMQ-BYPYZUCNSA-N
• SMILES： ClCC([C@@H]1CCC(N1)=O)=O

Computed Properties

• Exact Mass: 161.0243562g/mol
• Monoisotopic Mass: 161.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 46.2Ų